Cas no 2091354-55-9 (5-(5-methyl-1,2-oxazol-4-yl)-1,2-oxazole-4-carboxylic acid)

• Product Name: 5-(5-methyl-1,2-oxazol-4-yl)-1,2-oxazole-4-carboxylic acid
• CAS No: 2091354-55-9
• MF: C₈H₆N₂O₄
• MW: 194.144241809845
• CID: 6528967
• PubChem ID: 131400100
• Update Time: 2025-07-22

5-(5-methyl-1,2-oxazol-4-yl)-1,2-oxazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-(5-methyl-1,2-oxazol-4-yl)-1,2-oxazole-4-carboxylic acid
• EN300-1832853
• 2091354-55-9

• Inchi： 1S/C8H6N2O4/c1-4-5(2-9-13-4)7-6(8(11)12)3-10-14-7/h2-3H,1H3,(H,11,12)
• InChI Key： ILNOIUVLWMGXIZ-UHFFFAOYSA-N
• SMILES： O1C(=C(C(=O)O)C=N1)C1C=NOC=1C

Computed Properties

• Exact Mass: 194.03275668g/mol
• Monoisotopic Mass: 194.03275668g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 235
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 89.4Ų

Additional information on 5-(5-methyl-1,2-oxazol-4-yl)-1,2-oxazole-4-carboxylic acid

Introduction to 5-(5-methyl-1,2-oxazol-4-yl)-1,2-oxazole-4-carboxylic acid (CAS No. 2091354-55-9)

5-(5-methyl-1,2-oxazol-4-yl)-1,2-oxazole-4-carboxylic acid, identified by its CAS number 2091354-55-9, is a structurally unique compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This heterocyclic compound belongs to the oxazole and oxazoline families, featuring a fused ring system that imparts distinct chemical and biological properties. The presence of a methyl substituent at the 5-position of the 1,2-oxazole ring and the carboxylic acid functionality at the 4-position of the 1,2-oxazole core makes this molecule a promising candidate for further exploration in drug discovery and therapeutic applications.

The compound’s molecular structure is characterized by its rigidity and electron-rich nature, which can be attributed to the aromaticity of the oxazole ring system. This structural motif is known to interact favorably with biological targets, making it an attractive scaffold for designing novel bioactive molecules. The carboxylic acid group provides a site for further functionalization, allowing chemists to modify the compound’s properties for specific applications. Such structural features have been leveraged in recent research to develop potential candidates for various therapeutic indications.

In recent years, there has been growing interest in heterocyclic compounds due to their diverse biological activities and potential as pharmacophores. The 5-(5-methyl-1,2-oxazol-4-yl)-1,2-oxazole-4-carboxylic acid structure has been investigated for its potential role in modulating biological pathways associated with inflammation, cancer, and neurodegenerative diseases. Studies have shown that derivatives of this compound can exhibit inhibitory effects on certain enzymes and receptors, making them valuable tools for understanding disease mechanisms and developing new treatments.

One of the most compelling aspects of this compound is its ability to engage with multiple biological targets simultaneously. This polypharmacicity can be advantageous in therapeutic contexts where complex disease pathways are involved. For instance, research has demonstrated that modifications to the methyl substituent and the carboxylic acid group can alter the compound’s binding affinity and selectivity towards specific proteins. Such tunability is crucial for optimizing drug candidates for clinical use.

The synthesis of 5-(5-methyl-1,2-oxazol-4-yl)-1,2-oxazole-4-carboxylic acid involves multi-step organic transformations that highlight the synthetic versatility of oxazole derivatives. The process typically begins with the formation of the oxazole core through cyclization reactions, followed by functional group interconversions to introduce the methyl group and the carboxylic acid moiety. Advanced synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions, have been employed to enhance yield and purity. These synthetic strategies are critical for producing sufficient quantities of the compound for both preclinical studies and industrial applications.

The pharmacological profile of 5-(5-methyl-1,2-oxazol-4-yl)-1,2-oxazole-4-carboxylic acid has been explored in several in vitro and in vivo models. Initial studies have revealed promising results in terms of anti-inflammatory and anti-proliferative activities. The compound’s ability to inhibit key enzymes such as COX (cyclooxygenase) and LOX (lipoxygenase) has been particularly noteworthy. These findings align with the broader efforts in medicinal chemistry to identify novel inhibitors that could serve as alternatives or complements to existing therapeutics.

Moreover, computational studies have been instrumental in understanding the interactions between 5-(5-methyl-1,2-oxazol-4-yl)-1,2-oxazole-4-carboxylic acid and its biological targets. Molecular docking simulations have provided insights into how different parts of the molecule interact with proteins at an atomic level. This information has guided medicinal chemists in designing analogs with enhanced potency and reduced side effects. Such computational approaches are becoming increasingly integral to drug discovery pipelines due to their efficiency and accuracy.

The potential therapeutic applications of this compound are vast. Researchers are investigating its efficacy in treating conditions such as rheumatoid arthritis, where its anti-inflammatory properties could be beneficial. Additionally, its mechanism of action suggests that it may have utility in oncology, particularly in targeting aggressive cancer cell lines that overexpress certain enzymes or receptors. Preclinical trials are underway to validate these hypotheses and determine whether this compound can progress to human clinical testing.

The development of novel drug candidates often requires a multidisciplinary approach involving chemists, biologists, pharmacologists, and clinicians. The case of 5-(5-methyl-1,2-oxazol-4-ylyl)-1,2-o xazole -4-carboxylic acid exemplifies this collaborative effort. By integrating synthetic chemistry expertise with biological evaluation techniques, researchers can rapidly screen compounds for potential therapeutic value. This iterative process ensures that only promising candidates are advanced further into development pipelines.

As our understanding of disease biology continues to evolve at a rapid pace， so too does our ability to design molecules that target specific disease pathways more effectively。 The unique structural features of 5-(5-methyl - 1 , 2 - ox az ol - 4 - yl ) - 1 , 2 - o x az ole - 4 - car box y lic ac id make it a compelling subject for future research。 Continued investigation into its pharmacological properties will likely uncover new therapeutic opportunities across multiple medical disciplines。